Cas no 2229619-11-6 (1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde)

• Product Name: 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde
• CAS No: 2229619-11-6
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 6615882
• PubChem ID: 165671057
• Update Time: 2025-10-29

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde
• 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopropane-1-carbaldehyde
• 2229619-11-6
• EN300-1776343

• Inchi： 1S/C11H10N4O/c16-6-11(3-4-11)9-1-2-10(13-5-9)15-8-12-7-14-15/h1-2,5-8H,3-4H2
• InChI Key： GXILYNUULMMPNC-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=NC(=CC=2)N2C=NC=N2)CC1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde (CAS No. 2229619-11-6)

The compound 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde (CAS No. 2229619-11-6) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic aldehyde combines a pyridine ring, a 1,2,4-triazole moiety, and a cyclopropane unit, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In the context of modern drug development, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde is often explored for its potential in designing kinase inhibitors and antimicrobial agents. The presence of the 1,2,4-triazole group is noteworthy, as this scaffold is frequently found in compounds with antifungal and antiviral properties. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a precursor for developing novel therapeutics targeting resistant strains of pathogens. Additionally, its aldehyde functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

From a synthetic chemistry perspective, the preparation of CAS No. 2229619-11-6 involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key steps include the introduction of the cyclopropane ring and the subsequent attachment of the 1,2,4-triazole group. Optimizing these reactions for yield and purity is a focal point for industrial and academic researchers alike. The compound’s stability under various conditions is also a topic of interest, as it impacts its storage and handling protocols.

Beyond pharmaceuticals, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde has potential applications in material science. Its rigid cyclopropane structure and aromatic systems make it a candidate for designing organic semiconductors or ligands in catalysis. The growing demand for sustainable chemistry solutions has further driven investigations into its use in green synthetic pathways, aligning with global trends toward environmentally friendly practices.

For researchers and industry professionals, understanding the spectroscopic properties of this compound is crucial. Techniques such as NMR, IR, and mass spectrometry are routinely employed to characterize its structure and confirm purity. Computational studies, including molecular docking and DFT calculations, are also being utilized to predict its reactivity and interactions with biological targets, offering insights that guide experimental work.

In summary, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropane-1-carbaldehyde (CAS No. 2229619-11-6) represents a compelling case study in the intersection of organic synthesis, drug discovery, and material science. Its multifaceted applications and structural complexity continue to inspire innovation across scientific disciplines, making it a compound of enduring relevance in contemporary research.